Cas no 2137830-45-4 (4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137830-45-4
• MF: C₈H₉FN₄O₂S₂
• MW: 276.311061620712
• CID: 6212180
• PubChem ID: 165488327
• Update Time: 2025-06-10

4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-782978
• 2137830-45-4
• 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C8H9FN4O2S2/c1-2-3-13-7(6-4-16-5-10-6)11-12-8(13)17(9,14)15/h4-5H,2-3H2,1H3
• InChI Key： OOFKYQJMLYECMP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CSC=N2)N1CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 276.01509605g/mol
• Monoisotopic Mass: 276.01509605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137830-45-4)

4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2137830-45-4, belongs to a class of molecules known for their versatile structural and functional properties. The presence of multiple heterocyclic rings, including a propyl substituent and a sulfonyl fluoride group, makes this compound a promising candidate for further exploration in drug discovery and molecular synthesis.

The structure of 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride incorporates key functional groups that contribute to its reactivity and potential biological activity. The sulfonyl fluoride moiety is particularly noteworthy, as it is often utilized in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. Additionally, the 1,3-thiazole ring is a common scaffold in biologically active compounds, known for its role in various pharmacological mechanisms. The combination of these elements suggests that this compound may exhibit interesting interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The pharmaceutical industry continuously seeks innovative molecules that can address unmet medical needs. 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride, with its complex architecture, represents a significant advancement in this domain. Researchers have been exploring its potential in various pharmacological assays to evaluate its efficacy and safety profiles.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications and derivatization. This flexibility is crucial in drug design, as it enables chemists to fine-tune the properties of the molecule to optimize its biological activity. The propyl substituent at the 5-position of the triazole ring introduces additional conformational freedom, which can influence how the molecule interacts with biological targets. Such structural features are often exploited to improve drug-like properties such as solubility, bioavailability, and target specificity.

The sulfonyl fluoride group at the 3-position of the triazole ring is another critical feature that warrants further investigation. Sulfonyl fluorides are known for their ability to act as leaving groups in nucleophilic substitution reactions, making them valuable intermediates in synthetic chemistry. Moreover, they have been shown to enhance the binding affinity of certain drug candidates by improving hydrophobic interactions with biological targets. This characteristic makes 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride a promising candidate for further development in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new drugs. These molecules often exhibit unique pharmacological properties due to their complex structural motifs. For instance, derivatives of 1H-indazoles, pyrazoles, and triazoles have shown significant promise in treating various diseases ranging from infectious disorders to chronic conditions like cancer and neurodegenerative diseases. Given these findings, it is reasonable to hypothesize that 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride may also exhibit therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly used in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of well-designed synthetic routes in drug development.

In terms of applications, 4-propyl -5-(1 , 3 -thia z ol - 4 - y l ) - 4 H - 1 , 2 , 4 - tri azo le - 3 - sul fon y l fluo ride ( CAS No . 2137830 -45 - 4 ) has shown promise as a building block for more complex pharmacophores . Its unique structural features make it suitable for designing molecules with enhanced binding affinity and improved pharmacokinetic profiles . Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of novel therapeutic agents targeting various disease pathways . p > < p > One area where this compound shows particular promise is in oncology research . Cancer chemotherapeutic agents often rely on intricate molecular interactions with cellular targets to exert their therapeutic effects . The multifaceted structure o f 4 - prop y l -5 -( 1 , 3 -thia z ol - 4 - y l ) - 4 H - 1 ,2 , 4 - tri azo le -3-sul fon y l fluo ride ( CAS No .2137830 -45 - 44 ) provides multiple opportunities f or such interactions , making it a valuable candidate f or further investigation . p > < p > Additionally , there i s growing e x p er i ment al evi dence suggesting tha t thia z ol e d er i vatives m ay play an important r o le i n anti-inflammatory therapies . Th e c o mbi nati on o f th e thia z ol an d tri azole r i ngs i n thi s compoun d could e nhance i ts ab i l i ty t o i nhi bit key enz ymes r elated t o infl ammatory p athw ays . Thi s aspect holds significant imp licat ions f or t h e d e v el opment o f n ew anti-infl ammatory m edicines w ithimproved s afet y an d effi cacy . p > < p > The potential applications o f thi s com pound do not end w ith pharma ceutical u ses ; i t also has implications i n agrochemical research an d industrial applications . Heterocyclic compoun ds are widely used i n ag rochemicals due t o their ability t o interact w ith bi ological target s at low concentrat ions . The structu ral diversit y o f 44-pro pyl--55-(11-,33-thia z ol--44-y l)--44-H--11-,22-,44-tri azo le---33-sul fon y l fluo ride ( CAS No .2137830---45---44) makes i t a promising candidate f or deve l oping new ag rochemical agents tha t can enhance crop protection an d yield improvement without adverse environmental impacts . p > < p > From a research perspective,CAS No..2137830---45---44) represents an exciting opportunity f or scientists t o explore new chemical space an d discover novel therapeutic agents . Its complex structu re an d multifunctional groups provide ample opportunities f or innovation an d creativity i n drug design an d molecular synthesis . As research continues t o uncover new applications an d benefits,this com pound is likely t o play a significant role i n advancing medical science an d improving human health outcomes. p >